Cas no 3944-87-4 (1-chloro-2-({2-[(2-chloroethyl)sulfonyl]ethyl}sulfonyl)ethane)

1-chloro-2-({2-[(2-chloroethyl)sulfonyl]ethyl}sulfonyl)ethane structure
3944-87-4 structure
Product Name:1-chloro-2-({2-[(2-chloroethyl)sulfonyl]ethyl}sulfonyl)ethane
CAS No:3944-87-4
MF:C6H12Cl2O4S2
MW:283.193078041077
CID:1508266
PubChem ID:19847
Update Time:2025-04-21

1-chloro-2-({2-[(2-chloroethyl)sulfonyl]ethyl}sulfonyl)ethane Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-2-({2-[(2-chloroethyl)sulfonyl]ethyl}sulfonyl)ethane
    • ethane, 1,2-bis[(2-chloroethyl)sulfonyl]-
    • 1,2-BIS(2-CHLOROETHYLSULFONYL)ETHANE
    • NSC-78780
    • NSC 78780
    • AI3-17985
    • 81J0R06560
    • HSDB 2540
    • UNII-81J0R06560
    • Q27269247
    • 3944-87-4
    • WLN: G2SW2SW2G
    • AKOS024341264
    • Ethane, 1,2-bis((2-chloroethyl)sulfonyl)-
    • FQMRVYDYXSOKHL-UHFFFAOYSA-N
    • NCIOpen2_004415
    • Ethane,2-bis[(2-chloroethyl)sulfonyl]-
    • 1,2-BIS((2-CHLOROETHYL)SULFONYL)ETHANE [HSDB]
    • 1,2-Bis((2-chloroethyl)sulfonyl)ethane
    • NSC78780
    • DTXSID30192604
    • 1-Chloro-2-[2-(2-chloroethylsulfonyl)ethylsulfonyl]ethane
    • BRN 1793331
    • Inchi: 1S/C6H12Cl2O4S2/c7-1-3-13(9,10)5-6-14(11,12)4-2-8/h1-6H2
    • InChI Key: FQMRVYDYXSOKHL-UHFFFAOYSA-N
    • SMILES: ClCCS(CCS(CCCl)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 281.95556
  • Monoisotopic Mass: 281.955406
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.471
  • Boiling Point: 541.7°C at 760 mmHg
  • Flash Point: 281.4°C
  • Refractive Index: 1.505
  • PSA: 68.28
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.